Cas no 1696327-48-6 (tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate
• CAS No: 1696327-48-6
• MF: C₁₅H₂₆BrNO₃
• MW: 348.275844097137
• CID: 6007730
• PubChem ID: 114772246
• Update Time: 2025-05-26

tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate
• EN300-1135789
• 1696327-48-6

• Inchi： 1S/C15H26BrNO3/c1-14(2,3)20-13(18)17-8-4-7-15(10-16,11-17)19-9-12-5-6-12/h12H,4-11H2,1-3H3
• InChI Key： KXICJYKDVKJONS-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCC1CC1

Computed Properties

• Exact Mass: 347.10961g/mol
• Monoisotopic Mass: 347.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS No. 1696327-48-6)

The compound tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS No. 1696327-48-6) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the piperidine backbone, bromomethyl group, and cyclopropylmethoxy substituent, make it a versatile building block for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery and its role in synthesizing complex heterocycles.

One of the key reasons for the growing interest in tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate is its application in the synthesis of small molecule inhibitors and modulators of biological targets. The presence of the bromomethyl group allows for further functionalization, making it a valuable precursor in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. This aligns with the current trend in medicinal chemistry, where researchers are increasingly focusing on fragment-based drug design and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, this compound is also explored in the field of agrochemical research. The cyclopropylmethoxy moiety is known to contribute to the stability and bioavailability of certain pesticides and herbicides. As sustainability and eco-friendly farming practices gain traction, the demand for novel agrochemical intermediates like tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate is expected to rise. This ties into broader discussions about green chemistry and the development of low-environmental-impact compounds.

From a synthetic chemistry perspective, the compound’s tert-butyl carbamate (Boc) protecting group is another feature of interest. The Boc group is widely used in peptide synthesis and organic transformations due to its stability under various conditions and ease of removal. This makes CAS No. 1696327-48-6 a practical choice for multi-step syntheses, particularly in the preparation of N-heterocyclic scaffolds. Questions frequently searched by chemists include: "How to deprotect Boc groups efficiently?" and "What are the best conditions for bromomethylation reactions?"—topics directly related to this compound’s utility.

The compound’s relevance extends to catalysis research as well. Recent studies highlight the role of piperidine derivatives in asymmetric catalysis, where they serve as ligands or chiral auxiliaries. Given the ongoing interest in enantioselective synthesis and catalytic C-C bond formation, tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate could play a pivotal role in developing new catalytic systems. This aligns with the broader scientific community’s focus on atom economy and reducing synthetic steps.

Another area of exploration is the compound’s potential in material science. The incorporation of cyclopropyl and piperidine motifs into polymers or dendrimers could lead to materials with unique thermal or mechanical properties. As industries seek high-performance polymers for applications in electronics or coatings, intermediates like this may gain further attention. Searches such as "piperidine-based polymers" or "cyclopropyl-containing materials" reflect this emerging interest.

In summary, tert-butyl 3-(bromomethyl)-3-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS No. 1696327-48-6) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, catalysis, and materials science. Its structural versatility and compatibility with modern synthetic methodologies make it a valuable asset for researchers. As the scientific community continues to prioritize sustainable synthesis, targeted drug design, and advanced material development, this compound is poised to remain a topic of keen interest and innovation.